Cas no 141271-79-6 (Bruceoside C)

• Product Name: Bruceoside C
• CAS No: 141271-79-6
• MF: C₃₂H₄₂O₁₆
• MW: 682.666291713715
• CID: 195491
• Update Time: 2024-03-01

Bruceoside C Chemical and Physical Properties

Names and Identifiers

• Picras-3-en-21-oicacid, 13,20-epoxy-3-(b-D-glucopyranosyloxy)-11,12-dihydroxy-6-[(3-methyl-1-oxo-2-butenyl)oxy]-2,16-dioxo-,methyl ester, (6a,11b,12a)- (9CI)
• Picras-3-en-21-oicacid, 13,20-epoxy-3-(b-D-glucopyranosyloxy)-11,12-dihydroxy-6-[(3-methyl-1-oxo-2-butenyl)oxy]-2,16-dioxo-,m
• Bruceoside C
• methyl (6alpha,11beta,12alpha,13xi)-3-(beta-D-allopyranosyloxy)-11,12-dihydroxy-6-[(3-methylbut-2-enoyl)oxy]-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• Picras-3-en-21-oic acid, 13,20-epoxy-3-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-6-((3-methyl-1-oxo-2-butenyl)oxy)-2,16-dioxo-, methyl ester, (6alpha,11beta,12alpha)-
• Bruceoside-C

• Inchi： 1S/C32H42O16/c1-11(2)6-16(35)46-24-18-12(3)23(48-28-21(39)20(38)19(37)14(9-33)45-28)13(34)8-30(18,4)25-22(40)26(41)32(29(42)43-5)15-7-17(36)47-27(24)31(15,25)10-44-32/h6,14-15,18-22,24-28,33,37-41H,7-10H2,1-5H3/t14-,15-,18-,19-,20+,21-,22-,24-,25-,26+,27-,28+,30+,31+,32?/m1/s1
• InChI Key： ASOOSZCOBHWYHJ-VRLQPTCESA-N
• SMILES： O1C[C@@]23[C@H]4[C@@H]([C@H]5C(C)=C(C(C[C@]5(C)[C@H]2[C@H]([C@@H](C1(C(=O)OC)[C@@H]3CC(=O)O4)O)O)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(/C=C(\C)/C)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 48
• Rotatable Bond Count: 8
• Complexity: 1450
• Topological Polar Surface Area: 245

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids